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Compound of Interest

Compound Name: Phenylacetyl disulfide

Cat. No.: B085340

An In-depth Technical Guide on Phenylacetyl Disulfide: Molecular Weight and Formula

For researchers, scientists, and drug development professionals, a precise understanding of a
compound's molecular characteristics is fundamental. This guide provides a focused overview
of the molecular weight and formula of phenylacetyl disulfide.

Phenylacetyl Disulfide: An Overview

Phenylacetyl disulfide is an organic disulfide compound.[1] At room temperature, it exists as a
white to off-white crystalline solid and is characterized by a faint sulfurous odor.[1] The
molecule is composed of two phenylacetyl groups connected by a disulfide bridge.[1] This
compound is primarily utilized as a sulfurizing reagent, for instance, in the synthesis of
phosphorothioate oligonucleotides.

Molecular Formula and Weight

The determination of a compound's molecular formula and weight is a critical first step in any
research or development endeavor. The molecular formula specifies the number of atoms of
each element in one molecule of the substance. The molecular weight is the mass of one mole
of the compound.

Below is a summary of the key quantitative data for phenylacetyl disulfide.
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Property Value
Molecular Formula C16H140252[2][3]
Molecular Weight 302.42 g/mol

The molecular weight is calculated from the molecular formula using the atomic weights of its
constituent elements: Carbon (C), Hydrogen (H), Oxygen (O), and Sulfur (S).

Carbon (C): 12.01 g/mol [4][5]

Hydrogen (H): 1.008 g/mol [6][7]

Oxygen (O): 15.999 g/mol [8][9]

Sulfur (S): 32.066 g/mol [10][11]
The calculation is as follows:

(16 x 12.01 g/mol ) + (14 x 1.008 g/mol ) + (2 x 15.999 g/mol ) + (2 x 32.066 g/mol ) = 302.42
g/mol

Logical Relationship Diagram

The following diagram illustrates the logical flow from the elemental composition to the final
molecular weight of phenylacetyl disulfide.
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Elemental Composition

Carbon (C) Hydrogen (H) Oxygen (O) Sulfur (S)
16 atoms 14 atoms 2 atoms 2 atoms

Standard Atomic Weights (g/mol)

Molecular Formula

H: 1.008 0:15.999 S: 32.066

C16H1402S2

Molecular Weight Calculation |,
(16C) + (14H) + (20) + (2S)

Molecular Weight
302.42 g/mol

Click to download full resolution via product page

From Elements to Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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